Cas no 733742-77-3 (TRANS-2-(4-ETHYLBENZOYL)CYCLOHEXANE-1-CARBOXYLIC ACID)

• Product Name: TRANS-2-(4-ETHYLBENZOYL)CYCLOHEXANE-1-CARBOXYLIC ACID
• CAS No: 733742-77-3
• MF: C₁₆H₂₀O₃
• MW: 260.328205108643
• CID: 878602
• PubChem ID: 24722438
• Update Time: 2025-10-05

TRANS-2-(4-ETHYLBENZOYL)CYCLOHEXANE-1-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• TRANS-2-(4-ETHYLBENZOYL)CYCLOHEXANE-1-CARBOXYLIC ACID
• LogP
• (1R,2R)-2-(4-ethylbenzoyl)cyclohexane-1-carboxylic acid
• 5'-ETHYLCARBOXAMIDO-2',3'-O-ISOPROPYLIDENEADENOSINE
• 733742-77-3
• TRANS-2-(4-ETHYLBENZOYL)CYCLOHEXANE-1-CARBOXYLICACID
• DTXSID10641362
• AKOS016017484
• MFCD01319745

• MDL： MFCD01319745
• Inchi： 1S/C16H20O3/c1-2-11-7-9-12(10-8-11)15(17)13-5-3-4-6-14(13)16(18)19/h7-10,13-14H,2-6H2,1H3,(H,18,19)/t13-,14-/m1/s1
• InChI Key： QDQFMUNMHVYHFQ-ZIAGYGMSSA-N
• SMILES： O=C(C1C=CC(CC)=CC=1)[C@@H]1CCCC[C@H]1C(=O)O

Computed Properties

• Exact Mass: 260.14100
• Monoisotopic Mass: 260.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 444.4±45.0 °C at 760 mmHg
• Flash Point: 236.7±25.2 °C
• PSA: 54.37000
• LogP: 3.32270
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

TRANS-2-(4-ETHYLBENZOYL)CYCLOHEXANE-1-CARBOXYLIC ACID Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on TRANS-2-(4-ETHYLBENZOYL)CYCLOHEXANE-1-CARBOXYLIC ACID

TRANS-2-(4-ETHYLBENZOYL)CYCLOHEXANE-1-CARBOXYLIC ACID: A Comprehensive Overview

TRANS-2-(4-ETHYLBENZOYL)CYCLOHEXANE-1-CARBOXYLIC ACID, identified by the CAS number 733742-77-3, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development, polymer synthesis, and as a precursor in various chemical reactions.

The molecular structure of TRANS-2-(4-ETHYLBENZOYL)CYCLOHEXANE-1-CARBOXYLIC ACID comprises a cyclohexane ring substituted with a carboxylic acid group at position 1 and a trans-configured 4-ethybenzoyl group at position 2. This arrangement imparts the molecule with distinct electronic and steric properties, making it a versatile building block in organic synthesis. The presence of the ethyl group on the benzene ring further enhances the molecule's hydrophobicity, which is advantageous in certain industrial applications.

Recent studies have highlighted the potential of this compound as a key intermediate in the synthesis of bioactive molecules. For instance, researchers have explored its role in the development of novel antibiotics and anti-inflammatory agents. The cyclohexane ring, being a rigid structure, provides stability to the molecule, which is crucial for maintaining bioavailability in pharmacological applications.

In addition to its pharmaceutical applications, TRANS-2-(4-ETHYLBENZOYL)CYCLOHEXANE-1-CARBOXYLIC ACID has shown promise in the field of polymer chemistry. Its carboxylic acid group can be readily functionalized to form polyesters or other polymeric materials with tailored mechanical and thermal properties. This makes it an attractive candidate for use in high-performance polymers for aerospace and automotive industries.

The synthesis of this compound typically involves multi-step reactions, including Friedel-Crafts acylation and subsequent ring-opening reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production processes, reducing the overall cost and environmental impact.

From an analytical standpoint, the compound can be characterized using various spectroscopic techniques such as NMR (Nuclear Magnetic Resonance), IR (Infrared Spectroscopy), and MS (Mass Spectrometry). These methods provide insights into the molecular structure and purity, ensuring quality control during manufacturing.

In terms of safety and handling, while TRANS-2-(4-ETHYLBENZOYL)CYCLOHEXANE-1-CARBOXYLIC ACID is not classified as a hazardous material under standard conditions, it is advisable to follow standard laboratory protocols to minimize exposure risks.

In conclusion, TRANS-2-(4-ETHYLBENZOYL)CYCLOHEXANE-1-CARBOXYLIC ACID, with its unique chemical properties and diverse applications, continues to be a focal point for researchers and industry professionals alike. As ongoing research uncovers new potentials for this compound, its role in advancing various scientific domains is expected to grow significantly.